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Compound of Interest

Compound Name: Butane-2-sulfonamide

Cat. No.: B3246515

"## An In-depth Technical Guide to (S)-Butane-2-sulfonamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Butane-2-sulfonamide is a chiral organic compound belonging to the sulfonamide class of
molecules. The sulfonamide functional group is a cornerstone in medicinal chemistry, featured
in a wide array of therapeutic agents due to its favorable physicochemical properties and ability
to interact with biological targets.[1][2] The stereochemistry of drug molecules is a critical factor
in their pharmacological activity, with different enantiomers often exhibiting distinct biological
effects. This guide provides a comprehensive overview of the chemical structure, synthesis,
and potential biological relevance of the (S)-enantiomer of butane-2-sulfonamide, tailored for
professionals in research and drug development.

Chemical Structure and Properties

The chemical structure of (S)-Butane-2-sulfonamide is characterized by a sulfonyl group
attached to the second carbon atom of a butane chain, with the stereochemistry at this chiral
center designated as (S). The sulfonamide group itself consists of a sulfur atom double-bonded
to two oxygen atoms and single-bonded to a nitrogen atom.

Chemical Identifiers and Properties
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Property Value Reference
IUPAC Name (2S)-butane-2-sulfonamide N/A
Molecular Formula C4H11INO2S [3]
Molecular Weight 137.20 g/mol [4]
CC--INVALID-LINK--S(=0)
SMILES [3]
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Not available for the (S)-
enantiomer specifically. The
CAS for the achiral butane-2-

CAS Number sulfonamide is not consistently  [5]
reported. Butane-2-sulfonyl
chloride has the CAS number
4375-72-8.

Predicted XlogP 0.3 [3]

Note: Quantitative data for the specific (S)-enantiomer, such as melting point, boiling point, and
specific rotation, are not readily available in the surveyed literature. The determination of the
specific optical rotation is a critical step in characterizing the enantiomerically pure compound.

Synthesis of (S)-Butane-2-sulfonamide

The synthesis of enantiomerically pure (S)-butane-2-sulfonamide presents a significant
challenge. General approaches to chiral sulfonamides involve either the enantioselective
synthesis from prochiral starting materials or the resolution of a racemic mixture.

Enantioselective Synthesis

Recent advances in catalysis have provided pathways to chiral secondary sulfonamides. One
notable method is the nickel-catalyzed stereoconvergent Negishi arylation and alkenylation of
racemic a-bromosulfonamides.[6] This method allows for the synthesis of enantioenriched
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secondary sulfonamides, which could potentially be adapted for the synthesis of (S)-butane-2-
sulfonamide.

Conceptual Experimental Workflow for Enantioselective Synthesis:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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